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Compound of Interest

Compound Name: Zinc hexafluorosilicate

CAS No.: 16871-71-9

Cat. No.: B092922

Get Quote

Executive Summary
This application note details the physicochemical properties, mechanism of action, and

application protocols for Zinc Hexafluorosilicate (ZnSiF₆) as a mothproofing agent for

proteinaceous textiles (wool, cashmere, mohair). Unlike synthetic pyrethroids (e.g., permethrin)

which act as contact neurotoxins, ZnSiF₆ functions as an inorganic stomach poison. This

distinction necessitates specific application strategies to ensure deep fiber penetration and

bioavailability upon ingestion by keratin-digesting larvae (Tineola bisselliella and Anthrenus

species).

Target Audience: Textile Chemists, R&D Scientists, and Quality Control Managers.

Chemical Profile & Safety Data
Before handling, researchers must acknowledge the toxicity profile of fluorosilicates. Unlike

organic agents, ZnSiF₆ releases fluoride ions upon decomposition, requiring strict pH and

thermal control.
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Table 1: Physicochemical Properties
Property Specification Notes

Chemical Name Zinc Hexafluorosilicate Hydrate
Often referred to as Zinc

Fluorosilicate

CAS Number 16871-71-9

Formula ZnSiF₆[1][2][3][4][5] · 6H₂O
Hexahydrate form is most

common

Appearance White crystalline powder Hygroscopic

Solubility ~500 g/L (20°C)
Highly soluble; no emulsifiers

needed

pH (1% Soln) 3.0 – 3.5
Naturally acidic; acts as a

"sour"

Thermal Stability Decomposes > 100°C Releases SiF₄ and HF fumes

CRITICAL SAFETY WARNING: ZnSiF₆ is toxic by ingestion and corrosive to eyes. It is an

environmental hazard (aquatic toxicity).[2] All application baths must be neutralized (lime

treatment) before discharge to precipitate fluoride as insoluble CaF₂.

Mechanism of Action
Zinc hexafluorosilicate provides protection solely through ingestion. It does not repel insects.

When larvae of the Webbing Clothes Moth (Tineola bisselliella) ingest treated wool, the unique

gut environment of the insect activates the toxin.

Biological Pathway[6]
Ingestion: Larvae consume wool fibers impregnated with ZnSiF₆.
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Dissociation: The acidic environment of the foregut (or enzymatic action) dissociates the salt.

Fluoride Release: Free Fluoride ions (F⁻) are released.

Enzyme Inhibition: F⁻ binds to magnesium (Mg²⁺) in the active sites of glycolytic enzymes

(specifically Enolase), blocking cellular energy production (glycolysis).

Mortality: The larvae die from metabolic failure and starvation.
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Blocks Active Site Metabolic Failure
(Larval Death)
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Figure 1: Pharmacodynamics of Zinc Hexafluorosilicate in keratin-digesting insects.

Application Protocols
ZnSiF₆ is anionic and acidic. It has high substantivity for wool (protein fibers) because the

anionic

complex can form ionic bonds with protonated amino groups in the wool fiber, similar to an acid
dye.

Method A: Exhaustion (Simultaneous with Dyeing)
Best for: Yarn and loose stock dyeing. Rationale: ZnSiF₆ acts as the acid donor (sour), lowering

pH to drive dye uptake while simultaneously exhausting onto the fiber.

Bath Preparation:

Set bath ratio (liquor ratio) to 1:10 or 1:20.

Dissolve 0.5% – 1.0% o.w.f. (on weight of fabric) Zinc Hexafluorosilicate in warm water.

Note: Do not add acetic acid yet; ZnSiF₆ will lower the pH to ~3.5 automatically.

Dye Addition:
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Add Leveling Agent (0.5%).

Add Acid Dyes (pre-dissolved).

Heating Cycle:

Enter goods at 40°C.

Raise temperature at 1.5°C/min to 98°C (Boil).

Hold at boil for 45–60 minutes. (This ensures penetration of both dye and mothproofer).

Rinse:

Cool to 60°C. Drop bath.

Rinse with cold water. Do not perform an alkaline scour, as this may strip the fluorosilicate.

Method B: Pad-Dry-Cure (Finishing)
Best for: Woven fabrics, carpets, and continuous processing. Rationale: Ensures even surface

coverage where larvae are most likely to graze.

Solution Preparation:

Concentration: 10 – 15 g/L Zinc Hexafluorosilicate.

Wetting Agent: 1 g/L non-ionic surfactant (must be acid stable).

Padding:

Impregnate fabric at room temperature (20–25°C).

Set nip pressure to achieve 80–100% Wet Pick-up.

Drying:

Dry at 100–110°C.
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Caution: Do not exceed 130°C for extended periods to prevent decomposition of the

fluorosilicate, which can damage the wool fiber (tenderizing) and release HF gas.

Validation & Efficacy Testing (Self-Validating
System)
Trust in the treatment requires biological verification. Chemical analysis (measuring Fluorine

content) is a proxy, but biological assays are the standard.

Standard Protocol: ISO 3998 / AATCC 24
Objective: Determine resistance to Tineola bisselliella (Clothes Moth).

Experimental Workflow:

Specimen Prep: Cut treated fabric and untreated control into 40mm circles.

Conditioning: 24 hours at 20°C, 65% RH.

Weighing: Record initial mass (

) to 0.1 mg accuracy.

Inoculation: Place 10 larvae (25-27 days old) on each specimen in a petri dish.

Incubation: Incubate for 14 days in the dark at 25°C / 65% RH.

Assessment:

Count surviving larvae.[6]

Clean specimens (remove frass/webbing).

Record final mass (

).

Pass/Fail Criteria:
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Mortality: > 90% larval death.

Weight Loss: Treated sample weight loss must be significantly lower than control (typically <

15 mg loss depending on standard version).
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Figure 2: Biological Assay Workflow (Based on ISO 3998).

Troubleshooting & Expert Insights
Shade Change: Because ZnSiF₆ is acidic, it can alter the shade of pH-sensitive dyes (e.g.,

some reactive or direct dyes, though these are rare on wool). Always check shade against a

standard dyed with acetic acid.

Hard Water Stability: Zinc salts can precipitate in the presence of high calcium/magnesium

(hard water) or alkaline soaps. Use a sequestering agent if water hardness > 50 ppm, but

ensure the agent does not chelate the Zinc effectively enough to strip it from the fiber.

Compatibility: Do not mix with cationic softeners in the same bath; precipitation will occur.

Apply anionic mothproofer first, rinse, then apply cationic softener in a fresh bath.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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